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Compound of Interest

Compound Name: Tyrosine, 3-methyl-

CAS No.: 18386-34-0

Cat. No.: B12333258

Get Quote

Executive Summary
This application note details a robust LC-MS/MS protocol for the identification and

quantification of 3-methyltyrosine (3-methyl-4-hydroxyphenylalanine). While often confused

with its biological congener 3-methoxytyrosine (3-OMT) or the pharmaceutical agent

-methyltyrosine (AMPT), 3-methyltyrosine represents a distinct structural entity (ring-
methylated) often used as a non-natural amino acid probe or a marker of specific oxidative
pathways.

Key Technical Challenge: The primary analytical hurdle is differentiating 3-methyltyrosine from

its isobaric isomers:

-methyltyrosine (a tyrosine hydroxylase inhibitor) and N-methyltyrosine (surinamine). All share
the precursor mass

196.1 but exhibit distinct fragmentation kinetics and chromatographic behavior.

This guide provides a self-validating workflow using Pentafluorophenyl (PFP) chromatography

and energy-resolved fragmentation to ensure specificity.
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Chemical Logic & Mechanism
Understanding the structural chemistry is prerequisite to MS parameter selection.

Analyte: 3-Methyl-L-Tyrosine

Formula:

Monoisotopic Mass: 195.0895 Da

Precursor Ion

: 196.0968

Isomer Differentiation Strategy
Unlike 3-methoxytyrosine (

212.1), which is mass-resolved, the differentiation of 196-isobars requires chromatographic
orthogonality and specific product ions.

Compound Structure
Key Fragment
(ESI+)

Chromatographic
Behavior (C18)

3-Methyltyrosine Ring-methylated 121 (Methyl-phenol) Moderate Retention

-Methyltyrosine -carbon methylated
150 (Tertiary

Immonium)

Weak Retention

(Steric hindrance)

N-Methyltyrosine Amine-methylated 165 (Sarcosine-like)
Weak Retention

(Polar)

Fragmentation Pathway (Graphviz)
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Legend

Precursor [M+H]+
m/z 196.1

Immonium Ion
m/z 150.1

(Quantifier)

- HCOOH (46 Da)
Collision Energy: 20-25 eV

[M+H-NH3]+
m/z 179.1

- NH3 (17 Da)

Methyl-Tropylium
m/z 121.1
(Qualifier)

- CH2=NH (29 Da)

Blue: Precursor
Green: Primary Product
Red: Secondary Product

Click to download full resolution via product page

Figure 1: Proposed ESI+ fragmentation pathway for 3-methyltyrosine. The formation of the

methylated immonium ion (m/z 150) is the dominant channel.

Experimental Protocol
Sample Preparation (Protein Precipitation)
Rationale: Acidic precipitation is preferred over organic solvent precipitation alone to ensure

stability of the phenolic moiety and removal of acid-labile interferences.

Aliquot: Transfer 50

L of plasma/homogenate to a 1.5 mL Eppendorf tube.

Internal Standard: Add 10

L of

-3-methyltyrosine (100 ng/mL in 0.1% Formic Acid).

Note: If specific IS is unavailable,

-Tyrosine or

-3-Methoxytyrosine may be used as a surrogate, though retention time matching will be
imperfect.

Precipitation: Add 200
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L of ice-cold 0.1% Formic Acid in Acetonitrile.

Vortex: Mix vigorously for 30 seconds.

Centrifugation: Spin at 15,000 x g for 10 minutes at 4°C.

Dilution: Transfer 100

L of supernatant to an autosampler vial and dilute with 100

L of 0.1% Formic Acid in Water (to match initial mobile phase conditions).

Liquid Chromatography Parameters
Rationale: A PFP (Pentafluorophenyl) column is strictly recommended over C18. The

-

interactions offered by the PFP phase provide superior selectivity for separating aromatic
isomers (ring-methyl vs alpha-methyl).

System: UHPLC (e.g., Agilent 1290, Waters Acquity)

Column: Kinetex F5 or PFP, 2.1 x 100 mm, 1.7

m (Phenomenex or equivalent).

Column Temp: 40°C

Flow Rate: 0.35 mL/min

Injection Vol: 2-5

L

Mobile Phase A: Water + 0.1% Formic Acid[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid

Gradient Profile:
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Time (min) % B Description

0.0 2 Initial Loading

1.0 2 Isocratic Hold (Salt diversion)

6.0 30
Shallow gradient for isomer

separation

7.0 95 Wash

8.5 95 Hold

8.6 2 Re-equilibration

| 10.0 | 2 | End |

Mass Spectrometry Parameters
Ionization: ESI Positive Mode

Source Temp: 500°C

Capillary Voltage: 3.5 kV

Desolvation Gas: 1000 L/hr

MRM Transitions (Optimized):
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Analyte
Precursor (

)

Product (

)
Dwell (ms) CE (eV) Role

3-

Methyltyrosin

e

196.1 150.1 50 22
Quantifier

(Immonium)

196.1 121.1 50 35
Qualifier

(Tropylium)

196.1 179.1 50 15

Qualifier

(Loss of

)

-

Methyltyrosin

e

196.1 150.1 50 25
Interference

Check

196.1 107.1 50 38
Qualifier

(Phenol)

Note: The Quantifier transition (196->150) is shared by isomers. Chromatographic separation is

the only safeguard.

Method Validation & Quality Control
Isomer Resolution Test
Before running samples, inject a "System Suitability Standard" containing a mix of 3-

methyltyrosine and

-methyltyrosine.

Acceptance Criteria: Baseline resolution (

) between the two peaks.
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Troubleshooting: If peaks co-elute, lower the initial %B or reduce the gradient slope (e.g., 2%

to 20% B over 10 mins).

Linearity and Range
Range: 1 ng/mL to 1000 ng/mL.

Curve Fit: Linear (

weighting).

LLOQ: Signal-to-Noise > 10:1 (typically ~0.5 ng/mL on modern Triple Quads).

Workflow Diagram
Biological Sample
(Plasma/Tissue)

Extraction
0.1% FA in ACN
(Precipitation)

Separation
PFP Column

(Isomer Resolution)

Detection
MS/MS (MRM)

196 -> 150

Data Analysis
Quant vs. Isomer Check

Click to download full resolution via product page

Figure 2: Analytical workflow for 3-methyltyrosine determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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